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Compound of Interest

Compound Name: C.I. Vat Green 9

Cat. No.: B1584405 Get Quote

C.I. Vat Green 9 is a complex polycyclic aromatic compound. Its primary identifier is CAS

number 6369-65-9.[1][2][3] There is some discrepancy in the reported molecular formula

across different sources, with PubChem listing C34H14N2O6, while others report C34H15NO4.

[2][4] The systematic IUPAC name reflects its complex dinitro-violanthrone structure.[5]

Table 1: Chemical Identifiers for C.I. Vat Green 9

Identifier Value

Primary CAS Number 6369-65-9[1][2][5][3]

Alternative CAS Numbers 28780-10-1[1][2][4], 61725-94-8[5]

Deprecated CAS Numbers 251318-67-9, 57455-91-1[5][3]

C.I. Number 59850[2][3][4]

EC Number 228-873-5[5][3]

| IUPAC Name | 9,24-

dinitrononacyclo[18.10.2.2²,⁵.0³,¹⁶.0⁴,¹³.0⁶,¹¹.0¹⁷,³¹.0²²,²⁷.0²⁸,³²]tetratriaconta-

1(31),2,4,6(11),7,9,13,15,17,19,22(27),23,25,28(32),29,33-hexadecaene-12,21-dione[1][5] |

The dye is known by numerous commercial and historical names. A selection of common

synonyms is provided below.

Table 2: Common Synonyms of C.I. Vat Green 9
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Synonym

Vat Black BB[2][3][4]

Vat Black BBN[2][4]

Indanthrene Black BB[5][3]

Caledon Black CNB[5][6]

Cibanone Black 2B[5]

Endurol Black 2B[5]

Calcoloid Black BB[5]

Amanthrene Supra Black BBN[5][3]

| Navinon Black BB[5] |

Physicochemical Properties
C.I. Vat Green 9 is a black powder that is insoluble in water.[2][4] It exhibits good lightfastness,

a key property for its application in textiles.[1] Its solubility in concentrated acids and certain

organic solvents is a critical aspect of its application and analysis.

Table 3: Physicochemical Properties of C.I. Vat Green 9

Property Value (Source 1) Value (Source 2)

Molecular Formula C34H14N2O6[1][5] C34H15NO4[2][4]

Molecular Weight 546.5 g/mol [1][5] 501.49 g/mol [2][4]

Appearance Black powder[2][4]

Topological Polar Surface Area 126 Å²[5][3]

Density 1.653 g/cm³[3]

| XLogP3 | 7.7[5] | |
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Table 4: Solubility and Behavior in Solvents

Solvent / Reagent Solubility / Behavior

Water Insoluble[2][4]

Ethanol Insoluble[2][4]

Concentrated Sulfuric Acid Soluble, forms a dark purple solution[2][4]

Concentrated Nitric Acid Forms a sap green solution[2][4]

2-Chlorophenol, Xylene Soluble[2][4]

| Acetone, Chloroform, Toluene | Slightly soluble[2][4] |

Synthesis and Experimental Protocols
The primary manufacturing method for C.I. Vat Green 9 involves the nitration of violanthrone

(also known as purple anthrone or C.I. 59800).[3]

Protocol 1: Synthesis of C.I. Vat Green 9
This protocol is based on the industrial manufacturing process described for the nitration of

violanthrone.

Materials:

Violanthrone (Purple Anthrone, C.I. 59800)

Nitric Acid (96-98%)

Chloroacetic acid (or glacial acetic acid)

Ice water

Hydrochloric acid (for neutralization)

Procedure:
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A reaction vessel (nitrification pot) is charged with a chloroacetic acid mother liquor.

The temperature is adjusted and maintained at 23-27°C.

Violanthrone is added to the vessel and stirred for approximately 30 minutes to create a

suspension.

Nitric acid (96%) is slowly added to the suspension.

The nitration reaction is allowed to proceed for 2 hours at the controlled temperature.

Upon completion, the reaction mixture is transferred into ice water to dilute it and precipitate

the product.

The precipitate is collected via pressure filtration.

The resulting filter cake is washed and then neutralized to a pH of 7-8 using hydrochloric

acid.

The neutralized product is filtered again and washed with water until neutral.

The final filter cake is processed, which may include adding a diffusing agent, grinding, and

drying to yield the finished C.I. Vat Green 9 dye.[3]
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Caption: Synthesis workflow for C.I. Vat Green 9 via nitration.

Application in Textile Dyeing
C.I. Vat Green 9 is primarily used for dyeing cellulosic fibers such as cotton, viscose, and linen.

[4][6] It is also suitable for dyeing silk and wool.[4][6] The application process is characteristic of
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vat dyes, requiring a reduction step to solubilize the dye, followed by oxidation to fix it within the

fiber.

Protocol 2: General Vat Dyeing Process for Cotton
Principle: The insoluble vat dye is converted to its water-soluble "leuco" form using a reducing

agent (e.g., sodium hydrosulfite) in an alkaline solution (e.g., sodium hydroxide). The fiber is

impregnated with this leuco dye solution. Subsequent exposure to an oxidizing agent or

atmospheric oxygen reverts the dye to its original insoluble form, trapping it inside the fiber.

This results in high wash and light fastness.

Materials:

C.I. Vat Green 9

Cotton fabric

Sodium hydroxide (NaOH)

Sodium hydrosulfite (Na₂S₂O₄)

Oxidizing agent (e.g., hydrogen peroxide, sodium perborate, or atmospheric oxygen)

Soaping agent (detergent)

Procedure:

Vatting (Reduction): A stock solution of the dye is prepared. In a separate vessel, a solution

of sodium hydroxide and sodium hydrosulfite is made. The dye dispersion is added to this

reducing bath. The mixture is heated to the recommended temperature (typically 50-60°C) to

convert the dye to its soluble leuco form. The leuco form for C.I. Vat Green 9 is purple.[2][4]

Dyeing: The cotton material is introduced into the leuco dye bath. The dyeing is carried out

for a specified duration (e.g., 30-60 minutes) to allow for the penetration and absorption of

the soluble dye into the fibers.

Oxidation: After dyeing, the material is removed from the bath and exposed to an oxidizing

environment. This can be achieved by rinsing and exposure to air or by treatment with a
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chemical oxidizing agent. This step converts the soluble leuco dye back to the insoluble

parent pigment, fixing it within the fiber. For C.I. Vat Green 9, this process can change the

color from deep green to black.[3][4]

Soaping: The dyed material is treated in a hot detergent solution. This final step removes any

loose surface dye and helps to stabilize the final shade by promoting dye particle

crystallization within the fiber, thereby improving fastness properties.
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Caption: General workflow for the vat dyeing process.
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Safety and Hazards
According to aggregated GHS information, C.I. Vat Green 9 does not meet GHS hazard criteria

in most reports. However, as with many industrial chemicals, care should be taken during

handling. Contact with skin or eyes may cause irritation, and inhalation of dust particles can

irritate the respiratory tract. Improper disposal may lead to environmental pollution.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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